Cas no 1798974-47-6 (Benzoic acid, 3-fluoro-2-[[[2-(4-methylphenyl)ethenyl]sulfonyl]amino]-, methyl ester)

• Product Name: Benzoic acid, 3-fluoro-2-[[[2-(4-methylphenyl)ethenyl]sulfonyl]amino]-, methyl ester
• CAS No: 1798974-47-6
• MF: C₁₇H₁₆FNO₄S
• MW: 349.376646995544
• CID: 5951119
• PubChem ID: 86802854
• Update Time: 2025-07-17

Benzoic acid, 3-fluoro-2-[[[2-(4-methylphenyl)ethenyl]sulfonyl]amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-fluoro-2-[[[2-(4-methylphenyl)ethenyl]sulfonyl]amino]-, methyl ester
• 1798974-47-6
• Methyl 3-fluoro-2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]benzoate
• methyl 3-fluoro-2-[2-(4-methylphenyl)ethenesulfonamido]benzoate
• Z1764476680
• EN300-6615595

• Inchi： 1S/C17H16FNO4S/c1-12-6-8-13(9-7-12)10-11-24(21,22)19-16-14(17(20)23-2)4-3-5-15(16)18/h3-11,19H,1-2H3
• InChI Key： SLZGXWVHJBDCRF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(F)=C1NS(C=CC1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 349.07840733g/mol
• Monoisotopic Mass: 349.07840733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 80.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 3-fluoro-2-[[[2-(4-methylphenyl)ethenyl]sulfonyl]amino]-, methyl ester

Comprehensive Overview of Benzoic acid, 3-fluoro-2-[[[2-(4-methylphenyl)ethenyl]sulfonyl]amino]-, methyl ester (CAS No. 1798974-47-6)

Benzoic acid, 3-fluoro-2-[[[2-(4-methylphenyl)ethenyl]sulfonyl]amino]-, methyl ester (CAS No. 1798974-47-6) is a synthetic organic compound with a unique molecular structure that combines a fluorinated benzoic acid backbone with a sulfonamide linker and a methyl ester functional group. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, agrochemical development, and material science. The presence of both fluoro and sulfonyl groups in its structure makes it particularly interesting for researchers exploring bioactive molecules and drug candidates.

The compound's IUPAC name reflects its complex architecture, which includes a 3-fluoro substitution on the aromatic ring and a vinyl sulfonamide moiety connected to a 4-methylphenyl group. Such structural features are often associated with enhanced biological activity and improved metabolic stability, making it a valuable scaffold for medicinal chemistry. Recent studies have highlighted its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development.

In the context of green chemistry and sustainable synthesis, researchers are investigating eco-friendly routes to produce Benzoic acid, 3-fluoro-2-[[[2-(4-methylphenyl)ethenyl]sulfonyl]amino]-, methyl ester. The compound's sulfonamide group is particularly noteworthy, as sulfonamide-containing compounds have shown diverse pharmacological properties, including antimicrobial and anti-inflammatory effects. This has led to increased interest in its structure-activity relationship (SAR) studies, a hot topic in modern drug discovery.

From a material science perspective, the compound's fluorinated aromatic system and conjugated double bonds suggest potential applications in organic electronics or liquid crystal technologies. Its ability to form stable crystalline structures makes it a candidate for advanced materials research, particularly in the development of photoactive compounds.

The analytical characterization of CAS No. 1798974-47-6 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for research applications. Recent publications have emphasized the importance of quality control in synthetic chemistry, especially for complex molecules like this one.

In the pharmaceutical industry, there's growing interest in fluorinated compounds due to their ability to improve drug bioavailability and target selectivity. The 3-fluoro substitution in this molecule may enhance its lipophilicity and membrane permeability, key factors in drug development. This aligns with current market demands for more effective and safer therapeutic agents.

Regarding safety and handling, while not classified as hazardous, standard laboratory precautions should be observed when working with Benzoic acid, 3-fluoro-2-[[[2-(4-methylphenyl)ethenyl]sulfonyl]amino]-, methyl ester. Proper personal protective equipment (PPE) and ventilation are recommended, as with all chemical substances. The compound's stability under various conditions is currently being investigated to determine optimal storage parameters.

The synthetic methodology for producing this compound often involves multi-step organic synthesis, including sulfonylation and esterification reactions. Recent advances in catalytic processes have improved the yield and efficiency of such syntheses, reflecting the broader trend toward atom-economical chemical production.

From a commercial availability standpoint, CAS No. 1798974-47-6 is typically supplied by specialty chemical manufacturers for research purposes. Its pricing and purity specifications vary depending on the supplier, with most offering it in milligram to gram quantities for laboratory use. The growing demand for custom synthesis services has made such compounds more accessible to the research community.

Future research directions for this compound may include exploring its biological activity against specific disease targets, optimizing its physicochemical properties through structural modifications, or investigating its potential in material applications. The compound's versatility makes it a promising candidate for multiple research avenues in both academia and industry.